Cas no 1396675-97-0 (8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 1396675-97-0
• MF: C₁₅H₁₆ClN₅O₃
• MW: 349.772241592407
• CID: 5824701
• PubChem ID: 71791489
• Update Time: 2025-11-05

8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(4-chlorophenyl)-2H-tetrazol-5-yl]-1,4-dioxa-8-azaspiro[4.5]dec-8-yl-
• 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane
• [2-(4-chlorophenyl)tetrazol-5-yl]-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
• 1396675-97-0
• (2-(4-chlorophenyl)-2H-tetrazol-5-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
• F6237-2004
• VU0538912-1
• AKOS024541442

• Inchi： 1S/C15H16ClN5O3/c16-11-1-3-12(4-2-11)21-18-13(17-19-21)14(22)20-7-5-15(6-8-20)23-9-10-24-15/h1-4H,5-10H2
• InChI Key： JVHLYZWLWHZRBS-UHFFFAOYSA-N
• SMILES： C(C1=NN(C2=CC=C(Cl)C=C2)N=N1)(N1CCC2(OCCO2)CC1)=O

Computed Properties

• Exact Mass: 349.0941671g/mol
• Monoisotopic Mass: 349.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.4Ų

Additional information on 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane

Introduction to Compound with CAS No. 1396675-97-0 and Product Name: 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane

Compound with the CAS number 1396675-97-0 and the product name 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases. The unique structural features of this compound make it a promising candidate for further investigation in both academic research and industrial drug development.

The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity. Specifically, the presence of a tetrazole ring at the 5-position of the carbonyl group and a spirocyclic framework enhances its binding affinity to biological targets. The 4-chlorophenyl substituent further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors. These structural elements collectively contribute to the compound's potential as an inhibitor or modulator of various biological pathways.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit high selectivity and potency. The spirocyclic core in 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane provides a rigid scaffold that can be fine-tuned to optimize interactions with biological targets. This structural motif has been shown to improve pharmacokinetic properties such as solubility and metabolic stability, making it an attractive scaffold for drug discovery.

The tetrazole ring is another critical component of this compound that has been extensively studied for its pharmacological properties. Tetrazole derivatives are known for their ability to act as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a tetrazole ring into the molecular structure of this compound not only enhances its binding affinity but also introduces additional functional sites for chemical modification. This flexibility allows researchers to explore various derivatives with tailored biological activities.

In the context of current research trends, this compound aligns well with the growing interest in heterocyclic chemistry as a source of novel therapeutic agents. The spirocyclic framework and tetrazole ring provide a rich chemical space for structure-activity relationship (SAR) studies, enabling researchers to design molecules with improved efficacy and reduced side effects. Additionally, the presence of a chloro substituent on the aromatic ring suggests potential for further derivatization, which could lead to new compounds with enhanced pharmacological profiles.

From a synthetic perspective, 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane presents an interesting challenge due to its complex architecture. However, recent advances in synthetic methodologies have made it feasible to construct such molecules with high efficiency and precision. Techniques such as transition-metal-catalyzed reactions and orthogonal functionalization strategies have enabled chemists to access intricate heterocyclic systems like this one. These advancements are crucial for expanding the library of compounds available for drug discovery.

The potential applications of this compound are broad and span multiple therapeutic areas. Preliminary studies suggest that it may exhibit activity against various types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its structural features make it a candidate for developing treatments against infectious diseases caused by bacteria or fungi. The ability to modify different parts of the molecule allows researchers to fine-tune its activity toward specific targets while maintaining overall structural integrity.

As research in medicinal chemistry continues to evolve, compounds like 8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane will play an increasingly important role in discovering new therapies. The combination of innovative synthetic strategies and computational modeling techniques will further enhance our ability to design molecules with desired biological activities. This interdisciplinary approach is essential for accelerating drug development and addressing unmet medical needs.

In conclusion,8-[2-(4-chlorophenyl)-2H-1,2,3,4-tetrazole-5-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic framework,tetrazole ring, and chloro substituent provide a rich foundation for further research and development. As our understanding of biological systems continues to grow,this compound will undoubtedly play a crucial role in shaping future drug discovery efforts.